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Compound of Interest

Compound Name: 1,1,2,3-Tetramethylcyclohexane

CAS No.: 6783-92-2

Cat. No.: B12650922

Get Quote

CAS Number: 6783-92-2

This technical guide provides a comprehensive overview of 1,1,2,3-tetramethylcyclohexane,

a saturated alicyclic hydrocarbon. The information is curated for researchers, scientists, and

professionals in drug development and materials science who are interested in the synthesis,

properties, and potential applications of substituted cyclohexanes.

Introduction
1,1,2,3-Tetramethylcyclohexane is a fully saturated, non-polar organic molecule. Its core

structure is a cyclohexane ring, a ubiquitous motif in organic chemistry and medicinal chemistry

due to its conformational flexibility and its role as a bioisostere for various functional groups.

The presence of four methyl groups on the cyclohexane ring of 1,1,2,3-
tetramethylcyclohexane imparts specific stereochemical and physicochemical properties that

distinguish it from simpler cycloalkanes. Understanding these properties is crucial for its

potential application as a building block in the synthesis of more complex molecules or as a

molecular scaffold in the design of new chemical entities.
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Chemical and Physical Properties
1,1,2,3-Tetramethylcyclohexane is a colorless liquid with a characteristic hydrocarbon odor.

Its properties are primarily dictated by its non-polar nature and molecular weight.

Property Value Source

CAS Number 6783-92-2 ,

Molecular Formula C10H20

Molecular Weight 140.27 g/mol

Appearance Colorless liquid (predicted) General chemical knowledge

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility
Insoluble in water; Soluble in

non-polar organic solvents
General chemical knowledge

Synthesis of 1,1,2,3-Tetramethylcyclohexane
While a specific, detailed experimental protocol for the synthesis of 1,1,2,3-
tetramethylcyclohexane is not readily available in the reviewed literature, a plausible and

effective method would be the catalytic hydrogenation of a corresponding tetramethyl-

substituted aromatic precursor. This approach is a standard and widely used method for the

synthesis of substituted cyclohexanes from their aromatic counterparts.

Proposed Synthetic Route: Catalytic Hydrogenation
A likely precursor for the synthesis of 1,1,2,3-tetramethylcyclohexane is 1,2,3,4-

tetramethylbenzene (durene). The hydrogenation of the aromatic ring would yield a mixture of

stereoisomers of 1,1,2,3-tetramethylcyclohexane.
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1,2,3,4-Tetramethylbenzene
(Durene)

H₂ (high pressure)
Catalyst (e.g., Rh/C, RuO₂)

Solvent (e.g., ethanol, acetic acid)
Elevated temperature

Reaction Conditions 1,1,2,3-Tetramethylcyclohexane
(Mixture of stereoisomers)

Hydrogenation Fractional Distillation or
Preparative Gas Chromatography

Separation Isolated Stereoisomers of
1,1,2,3-Tetramethylcyclohexane

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1,1,2,3-tetramethylcyclohexane.

Step-by-Step Experimental Protocol (Proposed)
Materials:

1,2,3,4-Tetramethylbenzene (Durene)

5% Rhodium on Carbon (Rh/C) or Ruthenium(IV) oxide (RuO₂)

Ethanol or acetic acid (solvent)

High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Filtration apparatus

Rotary evaporator

Fractional distillation apparatus or preparative gas chromatograph

Procedure:

Reactor Setup: In a high-pressure reaction vessel, dissolve 1,2,3,4-tetramethylbenzene in a

suitable solvent such as ethanol or acetic acid.

Catalyst Addition: Add a catalytic amount of 5% Rh/C or RuO₂ to the solution. The catalyst

loading is typically 1-5 mol% relative to the substrate.

Hydrogenation: Seal the reactor and purge with nitrogen gas before introducing hydrogen

gas. Pressurize the reactor to the desired hydrogen pressure (typically 500-1500 psi) and
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heat to a temperature between 80-150 °C. The reaction is then stirred vigorously for several

hours until the uptake of hydrogen ceases, indicating the completion of the reaction.

Work-up: After cooling the reactor to room temperature and carefully venting the excess

hydrogen, filter the reaction mixture to remove the catalyst.

Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator.

Purification: The resulting crude product, a mixture of stereoisomers of 1,1,2,3-
tetramethylcyclohexane, can be purified by fractional distillation or preparative gas

chromatography to isolate the individual stereoisomers.

Causality of Experimental Choices:

Catalyst: Rhodium on carbon and ruthenium oxide are highly effective catalysts for the

hydrogenation of aromatic rings, often requiring milder conditions than other catalysts like

platinum or palladium.

Solvent: Ethanol and acetic acid are common solvents for hydrogenation as they are

relatively inert under these conditions and can dissolve the aromatic substrate. Acetic acid

can sometimes promote the reaction rate.

Pressure and Temperature: High pressure and elevated temperatures are necessary to

overcome the aromatic stability of the benzene ring and drive the hydrogenation to

completion.

Spectroscopic Analysis
The structural elucidation of 1,1,2,3-tetramethylcyclohexane relies on standard spectroscopic

techniques.

Mass Spectrometry (MS)
The electron ionization mass spectrum of 1,1,2,3-tetramethylcyclohexane is available in the

NIST WebBook. The molecular ion peak (M+) would be observed at m/z = 140, corresponding

to the molecular weight of the compound. Fragmentation patterns would involve the loss of

methyl groups (m/z = 125) and other alkyl fragments, which is characteristic of saturated

hydrocarbons.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental NMR data for 1,1,2,3-tetramethylcyclohexane is not readily available. However,

the expected chemical shifts can be predicted based on the structure.

¹H NMR:

The proton signals would appear in the upfield region (typically 0.8-1.8 ppm), which is

characteristic of protons on a saturated carbocyclic ring.

The signals would be complex due to the presence of multiple methyl groups and

stereoisomers, leading to overlapping multiplets.

The integration of the proton signals would correspond to the 20 hydrogens in the molecule.

¹³C NMR:

The carbon signals for the methyl groups would appear in the upfield region of the spectrum.

The signals for the cyclohexane ring carbons would also be in the aliphatic region.

The number of distinct signals would depend on the symmetry of the specific stereoisomer.

PubChem provides computed ¹³C NMR data for the different stereoisomers.

Infrared (IR) Spectroscopy
The IR spectrum of 1,1,2,3-tetramethylcyclohexane would be characterized by:

C-H stretching vibrations: Strong absorptions in the range of 2850-2960 cm⁻¹, characteristic

of sp³ C-H bonds in alkanes.

C-H bending vibrations: Absorptions around 1450-1470 cm⁻¹ (scissoring) and 1370-1380

cm⁻¹ (bending) for the methyl and methylene groups.

Conformational Analysis
Like all substituted cyclohexanes, 1,1,2,3-tetramethylcyclohexane exists predominantly in

chair conformations to minimize angle and torsional strain. The stereochemistry of the methyl
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groups dictates the relative stability of the possible conformers. The molecule can exist as cis

and trans diastereomers.

Cis Isomer Trans Isomer

Chair Conformer 1
(e.g., 1a, 2a, 3e, 1e)

Chair Conformer 2
(e.g., 1e, 2e, 3a, 1a)

Ring Flip

Relative Stability
Determined by Steric Hindrance

(1,3-Diaxial Interactions)

Generally More Stable

Chair Conformer 1
(e.g., 1a, 2e, 3a, 1e)

Chair Conformer 2
(e.g., 1e, 2a, 3e, 1a)

Ring Flip

Generally More Stable

Click to download full resolution via product page

Caption: Chair conformations of cis and trans isomers of 1,1,2,3-tetramethylcyclohexane.

The relative stability of the conformers is determined by the extent of steric hindrance,

particularly 1,3-diaxial interactions. The conformer with the greater number of methyl groups in

the more sterically favored equatorial positions will be lower in energy and thus more populated

at equilibrium. For 1,1,2,3-tetramethylcyclohexane, the gem-dimethyl group at the C1 position

will always have one axial and one equatorial methyl group. The conformational preference will,

therefore, be dictated by the positions of the methyl groups at C2 and C3.

Applications in Research and Drug Development
While there are no specific, documented applications of 1,1,2,3-tetramethylcyclohexane in

the scientific literature, its structural features suggest potential utility in several areas.

Molecular Scaffolding in Medicinal Chemistry
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Saturated carbocyclic rings are valuable scaffolds in drug design as they provide three-

dimensional diversity and can improve the pharmacokinetic properties of a drug candidate,

such as its metabolic stability and lipophilicity. The tetramethyl-substituted cyclohexane core

could serve as a rigid and lipophilic building block for the synthesis of novel bioactive

molecules. The defined stereochemistry of the methyl groups can be used to control the spatial

orientation of appended functional groups, which is critical for molecular recognition and

binding to biological targets.

1,1,2,3-Tetramethyl-
cyclohexane Core

Functional Group 1
Attachment

Functional Group 2Attachment

Functional Group 3

Attachment

Bioactive Molecule

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to 1,1,2,3-
Tetramethylcyclohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12650922/docs#an-in-depth-technical-guide-to-1-1-
2-3-tetramethylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12650922?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

